N(6)-(1-carboxyethyl)-L-lysine
Overview
Description
N(6)-(1-carboxyethyl)-L-lysine (abbreviated as CEL) is a post-translationally modified amino acid derived from the amino acid lysine. It is found in both prokaryotic and eukaryotic organisms, and its presence in proteins has been linked to a number of physiological and biochemical processes. CEL has been studied in detail in recent years, and its role in protein structure, function and regulation has been the focus of many scientific studies.
Scientific Research Applications
Biomedical Therapeutics
Xanoic acid, as a modified nucleic acid or xeno nucleic acid (XNA), has been explored for its potential in next-generation therapeutics. XNAs offer increased biostability and are amenable to in vitro evolution, which accelerates lead discovery for therapeutic applications . These compounds can be used to create novel therapeutic agents that can modulate gene expression or directly express proteins, providing new avenues for medical intervention .
Drug Delivery Systems
The structural versatility of xanoic acid makes it suitable for drug delivery systems. Its ability to form stable complexes with other molecules can be utilized to transport drugs to specific sites within the body, enhancing the efficacy and reducing the side effects of therapeutic compounds .
Diagnostic Tools
In the field of diagnostics, xanoic acid derivatives can be used to develop sensitive and specific sensors. These sensors can detect a variety of biological markers, aiding in the early diagnosis of diseases and monitoring of treatment efficacy .
Gene Editing
Xanoic acid-based compounds have shown promise in gene editing technologies. They can be designed to target specific DNA sequences, allowing for precise modifications of the genome. This has significant implications for treating genetic disorders and studying gene functions .
Nanotechnology
Xanoic acid’s unique properties are beneficial in nanotechnology, particularly in the fabrication of nanoparticles with specific functions. These nanoparticles can be used in various applications, including targeted therapy, imaging, and as carriers for small molecules .
Environmental Remediation
The chemical structure of xanoic acid allows it to bind with heavy metals and other pollutants, making it useful in environmental remediation. It can be incorporated into materials designed to clean up contaminated water or soil .
properties
IUPAC Name |
(2S)-2-amino-6-(1-carboxyethylamino)hexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O4/c1-6(8(12)13)11-5-3-2-4-7(10)9(14)15/h6-7,11H,2-5,10H2,1H3,(H,12,13)(H,14,15)/t6?,7-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCYPSOHOIAZISD-MLWJPKLSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NCCCCC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C(=O)O)NCCCC[C@@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20972937 |
Source
|
| Record name | N~6~-(1-Carboxyethyl)lysine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20972937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N(6)-(1-carboxyethyl)-L-lysine | |
CAS RN |
5746-03-2 |
Source
|
| Record name | N(6)-(1-Carboxyethyl)lysine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005746032 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N~6~-(1-Carboxyethyl)lysine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20972937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N6-(1-CARBOXYETHYL)-L-LYSINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N8KUP1WS1O | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is Leuhistin and where is it found?
A1: Leuhistin is a naturally occurring compound isolated from the culture broth of the bacterium Bacillus laterosporus BMI156-14F1 []. It acts as an inhibitor of aminopeptidase M, an enzyme that cleaves amino acids from the N-terminus of peptides and proteins.
Q2: What is the structure of Leuhistin?
A2: The structure of Leuhistin was determined using Nuclear Magnetic Resonance (NMR) spectroscopy and confirmed by X-ray analysis and chemical methods []. It is a (2R,3S)-3-amino-2-hydroxy-2-(1H-imidazol-4-ylmethyl)-5-methylhexanoic acid.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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